Cas no 392325-85-8 ((2E)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-3-(4-nitrophenyl)prop-2-enamide)

• Product Name: (2E)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-3-(4-nitrophenyl)prop-2-enamide
• CAS No: 392325-85-8
• MF: C₁₇H₁₃N₃O₃S₂
• MW: 371.43342089653
• CID: 6318736
• PubChem ID: 2411001
• Update Time: 2025-08-02

(2E)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-3-(4-nitrophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-3-(4-nitrophenyl)prop-2-enamide
• Z28340981
• (2E)-N-[2-(METHYLSULFANYL)-1,3-BENZOTHIAZOL-6-YL]-3-(4-NITROPHENYL)PROP-2-ENAMIDE
• (E)-N-(2-(methylthio)benzo[d]thiazol-6-yl)-3-(4-nitrophenyl)acrylamide
• 392325-85-8
• F0447-0150
• (E)-N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)-3-(4-nitrophenyl)prop-2-enamide
• AKOS001048640

• Inchi： 1S/C17H13N3O3S2/c1-24-17-19-14-8-5-12(10-15(14)25-17)18-16(21)9-4-11-2-6-13(7-3-11)20(22)23/h2-10H,1H3,(H,18,21)/b9-4+
• InChI Key： BYJICIQXHSWXLJ-RUDMXATFSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)NC(/C=C/C1C=CC(=CC=1)[N+](=O)[O-])=O)SC

Computed Properties

• Exact Mass: 371.03983363g/mol
• Monoisotopic Mass: 371.03983363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 141Ų

Additional information on (2E)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-3-(4-nitrophenyl)prop-2-enamide

Comprehensive Guide to (2E)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-3-(4-nitrophenyl)prop-2-enamide (CAS No. 392325-85-8)

(2E)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-3-(4-nitrophenyl)prop-2-enamide (CAS No. 392325-85-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the methylsulfanyl and nitrophenyl groups, contribute to its potential as a key intermediate in the synthesis of novel therapeutic agents.

The molecular formula of (2E)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-3-(4-nitrophenyl)prop-2-enamide is C17H13N3O3S2, with a molecular weight of 371.43 g/mol. Its E-configuration (trans) around the double bond is critical for its biological activity and interaction with target proteins. Researchers have explored its potential as a kinase inhibitor, particularly in the context of cancer therapy, where benzothiazole-based compounds have shown promise in preclinical studies.

One of the most searched questions related to this compound is: "What are the applications of (2E)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-3-(4-nitrophenyl)prop-2-enamide in drug discovery?" This reflects the growing interest in small-molecule inhibitors for targeted therapies. The compound's ability to modulate specific enzymatic pathways makes it a valuable candidate for further investigation. Recent studies have highlighted its potential in addressing drug-resistant cancers, a hot topic in contemporary medical research.

From a synthetic chemistry perspective, the preparation of (2E)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-3-(4-nitrophenyl)prop-2-enamide typically involves a multi-step process starting from 6-amino-2-(methylthio)benzothiazole. The final step often employs a condensation reaction with 4-nitrocinnamic acid or its derivatives. Researchers frequently search for "synthetic routes for benzothiazole derivatives", indicating the importance of efficient methodologies in this field.

The physicochemical properties of this compound are crucial for its biological activity. It exhibits moderate solubility in organic solvents like DMSO and DMF, which is typical for nitrophenyl-containing compounds. Its logP value (a measure of lipophilicity) suggests reasonable membrane permeability, an essential factor for drug candidates. These characteristics align with current trends in ADMET optimization (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a key focus area in modern drug development.

In the context of structure-activity relationships (SAR), the methylsulfanyl group at position 2 of the benzothiazole ring appears to play a significant role in molecular recognition. Meanwhile, the 4-nitrophenyl moiety contributes to electron-withdrawing effects that may influence binding affinity. Such detailed analyses are frequently sought after in searches like "SAR of benzothiazole anticancer agents", demonstrating the compound's relevance to cutting-edge research.

The global market for pharmaceutical intermediates like (2E)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-3-(4-nitrophenyl)prop-2-enamide has seen steady growth, driven by increasing R&D investments in targeted cancer therapies. Custom synthesis services for such compounds are in high demand, particularly from contract research organizations (CROs) and academic institutions. This aligns with the frequently searched term "where to buy CAS 392325-85-8", reflecting the practical needs of researchers.

From a safety perspective, standard laboratory precautions should be observed when handling this compound, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under standard regulations, its nitro group warrants careful handling to avoid potential decomposition under extreme conditions. This information addresses common queries like "safety data for benzothiazole derivatives" that researchers often investigate.

Looking ahead, the future applications of (2E)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-3-(4-nitrophenyl)prop-2-enamide may expand into areas such as neurodegenerative disease research and anti-inflammatory drug development, given the broader pharmacological profile of benzothiazole scaffolds. The compound's versatility makes it a subject of ongoing investigation, with recent publications exploring its potential in multi-target therapies, a trending approach in precision medicine.

For researchers interested in analytical characterization, HPLC methods with UV detection at ~300 nm are commonly employed for purity assessment of this compound. Mass spectrometric analysis typically shows a characteristic [M+H]+ peak at m/z 372, which helps in compound identification. These technical details respond to frequent searches for "analytical methods for CAS 392325-85-8" in scientific databases.

In conclusion, (2E)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-3-(4-nitrophenyl)prop-2-enamide represents an important building block in medicinal chemistry with diverse potential applications. Its unique structural features and biological relevance continue to make it a compound of interest in pharmaceutical research, particularly in the development of targeted therapeutic agents. As research progresses, this molecule may contribute to advancements in treating various challenging medical conditions.